Cas no 127792-45-4 (Diclofenac Monobromo Sodium Salt Impurity)

Diclofenac Monobromo Sodium Salt Impurity is a high purity compound designed for advanced analytical and pharmaceutical applications. Its precise chemical structure and consistent purity make it ideal for identifying and quantifying impurities in diclofenac preparations. This product offers reliable analytical performance and is well-suited for various quality control assessments.

Diclofenac Monobromo Sodium Salt Impurity structure

127792-45-4 structure

Product Name:Diclofenac Monobromo Sodium Salt Impurity

CAS No:127792-45-4

MF:C₁₄H₁₀BrClNNaO₂

MW:362.581472873688

CID:897608

PubChem ID:23680224

Update Time:2025-07-19

Diclofenac Monobromo Sodium Salt Impurity Chemical and Physical Properties

Names and Identifiers

- Diclofenac Monobromo Impurity, Sodium Salt
- Diclofenac Monobromo Sodium Salt Impurity
- sodium,2-[2-(2-bromo-6-chloroanilino)phenyl]acetate
- Diclofenac IMpurity D
- Diclofenac EP Impurity D
- Diclofenac BroMide SodiuM Salt
- Diclofenac IMpurity-D(EP/BP)
- 2-(2-Bromo-6-chlorophenyl)amino)-phenylacetic acid sodium salt 95%
- Sodium 2-[2-[(2-Bromo-6-chlorophenyl)amino]phenyl]acetate
- Diclofenac Sodium Imp. D (EP); Diclofenac Imp. D (EP); Sodium 2-[2-[(2-Bromo-6-chlorophenyl)amino]phenyl]acetate; Diclofenac Sodium Imp. D (EP) as Sodium Salt; Diclofenac Sodium Impurity D as Sodium Salt; Diclofenac Impurity D as Sodium Salt
- Sodium [2-(2-bromo-6-chloroanilino)phenyl]acetate
- Sodium 2-(2-((2-bromo-6-chlorophenyl)amino)phenyl)acetate
- J-005543
- Diclofenac Sodium Imp. D (EP) as Sodium Salt: Sodium 2-[2-[(2-Bromo-6-chlorophenyl)amino]phenyl]acetate
- DTXSID50635563
- CHEMBL308266
- 2-(2-Bromo-6-chlorophenyl)amino)-phenylacetic acid sodium salt
- sodium;2-[2-(2-bromo-6-chloroanilino)phenyl]acetate
- BDBM50228759
- 127792-45-4
- Inchi： 1S/C14H11BrClNO2.Na/c15-10-5-3-6-11(16)14(10)17-12-7-2-1-4-9(12)8-13(18)19;/h1-7,17H,8H2,(H,18,19);/q;+1/p-1
- InChI Key： CQEGIAAJWFDGJP-UHFFFAOYSA-M
- SMILES： BrC1C=CC=C(C=1NC1C=CC=CC=1CC(=O)[O-])Cl.[Na+]

Computed Properties

Exact Mass: 360.94800
Monoisotopic Mass: 360.94811g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 20
Rotatable Bond Count: 4
Complexity: 322
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: nothing
Topological Polar Surface Area: 52.2Å²

Experimental Properties

PSA: 52.16000
LogP: 3.21150

Diclofenac Monobromo Sodium Salt Impurity Pricemore >>

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